Cas no 946849-77-0 (Carbamic acid, N-(3-hydroxy-3-methylbutyl)-, 9H-fluoren-9-ylmethyl ester)

• Product Name: Carbamic acid, N-(3-hydroxy-3-methylbutyl)-, 9H-fluoren-9-ylmethyl ester
• CAS No: 946849-77-0
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 5959009
• PubChem ID: 130570532
• Update Time: 2025-05-25

Carbamic acid, N-(3-hydroxy-3-methylbutyl)-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-hydroxy-3-methylbutyl)-, 9H-fluoren-9-ylmethyl ester
• EN300-7334729
• (9H-fluoren-9-yl)methyl N-(3-hydroxy-3-methylbutyl)carbamate
• 946849-77-0

• Inchi： 1S/C20H23NO3/c1-20(2,23)11-12-21-19(22)24-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18,23H,11-13H2,1-2H3,(H,21,22)
• InChI Key： PRAGQGPUMMTVPY-UHFFFAOYSA-N
• SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)NCCC(O)(C)C

Computed Properties

• Exact Mass: 325.16779360g/mol
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 523.2±33.0 °C(Predicted)
• pka: 12.41±0.46(Predicted)

Additional information on Carbamic acid, N-(3-hydroxy-3-methylbutyl)-, 9H-fluoren-9-ylmethyl ester

Carbamic Acid, N-(3-Hydroxy-3-Methylbutyl)-, 9H-Fluoren-9-Ylmethyl Ester: A Comprehensive Overview

The compound with CAS No. 946849-77-0, commonly referred to as Carbamic acid, N-(3-hydroxy-3-methylbutyl)-, 9H-fluoren-9-ylmethyl ester, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications in modern research.

Carbamic acid derivatives are well-known for their role in chemical synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the N-(3-hydroxy-3-methylbutyl) group introduces a hydroxyl functionality, which can enhance the compound's reactivity and solubility properties. This feature makes it an attractive candidate for use in catalytic processes and as a building block in organic synthesis.

The 9H-fluoren-9-ylmethyl ester moiety adds another layer of complexity to this molecule. Fluorenyl groups are often employed in organic chemistry due to their rigid structure and aromaticity, which can stabilize reactive intermediates during reactions. Recent studies have highlighted the use of fluorenyl-containing compounds in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and semiconductors.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of carbamic acid derivatives with appropriately substituted fluorenylmethanol under acidic conditions. The optimization of reaction conditions, such as temperature and catalyst selection, has been a focus of recent research to improve yield and purity.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the fluorenyl group significantly influences the molecule's electronic properties, making it a promising candidate for applications in optoelectronics.

The integration of this compound into polymer systems has also been explored. Its ability to form stable covalent bonds with polymer backbones suggests its potential use in creating advanced materials with tailored mechanical and thermal properties.

In conclusion, CAS No. 946849-77-0 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in contemporary chemical research.